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Compound of Interest

3,5,6-Trimethylpyrazine-2-
Compound Name:
carbaldehyde

Cat. No.: B071401

An In-depth Technical Guide to the Chemical Properties of 3,5,6-Trimethylpyrazine-2-
carbaldehyde

Introduction

3,5,6-Trimethylpyrazine-2-carbaldehyde is a heterocyclic aromatic compound belonging to
the pyrazine family. Pyrazines are nitrogen-containing compounds that are widely recognized
for their significant contributions to the aromas and flavors of many foods and beverages,
particularly those that have been subjected to thermal processing.[1][2] These compounds are
typically formed through the Maillard reaction between amino acids and reducing sugars. 3,5,6-
Trimethylpyrazine-2-carbaldehyde, with its characteristic nutty and roasted aroma, is utilized
in the flavor and fragrance industry to impart or enhance these notes in a variety of products.[3]
This guide provides a detailed overview of its chemical properties, relevant experimental
protocols, and biosynthetic context for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3,5,6-trimethylpyrazine-2-carbaldehyde
are summarized below. These properties are crucial for its application in research and industrial
settings, influencing its solubility, volatility, and reactivity.
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Property Value Reference
Molecular Formula CsH10N20 [3114]
Molecular Weight 150.18 g/mol [3]

CAS Number 186534-02-1 [3]
Appearance Colourless to pale yellow liquid  [5]

Boiling Point 231.8 £ 35.0 °C at 760 Torr )

(it.)

) 0.979 g/cm3 at 25 °C (for 2,3,5-
Density ] ] [6]
trimethylpyrazine)

_ n20/D 1.5040 (lit., for 2,3,5-
Refractive Index ] } [6]
trimethylpyrazine)

Odor Profile Nutty, musty, earthy, roasted [5]

Storage 2-8°C, under inert gas [3]

Experimental Protocols

While specific synthesis protocols for 3,5,6-trimethylpyrazine-2-carbaldehyde are not readily
available in the provided search results, a general understanding can be derived from the
synthesis of related pyrazine derivatives. The following sections detail relevant methodologies
for the synthesis and analysis of similar pyrazine compounds.

Synthesis of Pyrazine Derivatives (General Approach)

The synthesis of alkylpyrazines can be achieved through both chemical and biological routes.
[2] Chemical synthesis often involves the condensation of a-dicarbonyl compounds with
diamines.[2] A more biologically relevant synthesis involves the metabolism of amino acids by
microorganisms.[7]

A documented method for the synthesis of pyrazine methanols from a trimethylpyrazine
precursor provides a relevant example of derivatization:
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o Step 1. N-Oxidation: 2,3,5-Trimethylpyrazine is dissolved in glacial acetic acid at 0 °C.[1]
Hydrogen peroxide (30%) is added, and the mixture is heated to 58 °C and stirred for 16
hours.[1] Water is added, and the mixture is repeatedly evaporated to 10% of its original
volume.[1] The pH is then adjusted to 9 with a saturated potassium carbonate solution, and
the product is extracted with dichloromethane (DCM).[1]

o Step 2: Acetoxylation: The resulting mixture of trimethylpyrazine N-oxides is mixed with an
excess of acetic anhydride and heated at 100 °C for 20 hours.[1] After cooling, the solution is
poured onto ice, and the pH is adjusted to 9 with solid potassium carbonate.[1] The product
is extracted with DCM.[1]

o Step 3: Hydrolysis: The crude acetates are incubated with 5 M sodium hydroxide solution at
room temperature overnight to achieve hydrolysis, yielding the corresponding
pyrazinemethanols.[1] The final product is extracted with DCM and purified.[1]

Analytical Methods

The characterization and quantification of pyrazines and their metabolites are typically
performed using chromatographic and spectroscopic techniques.

o Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS): This is a powerful technique for the targeted, quantitative analysis of pyrazine
metabolites in biological matrices like urine.[1][8] A stable-isotope dilution assay (SIDA) is
often employed for accurate quantification.[1][8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are essential for the
structural elucidation of synthesized pyrazine derivatives and their metabolites.[1][9]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is widely used for the analysis
of volatile pyrazines in food and flavor samples.[6]

Biosynthesis and Related Pathways

While specific signaling pathways involving 3,5,6-trimethylpyrazine-2-carbaldehyde are not
detailed in the literature, the biosynthetic pathway of the closely related 2,3,5-trimethylpyrazine
(TMP) in microorganisms like Bacillus subtilis has been studied.[7][10] This pathway provides
insight into the natural formation of the core trimethylpyrazine structure.
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The synthesis involves L-threonine as a primary substrate and is catalyzed by the enzyme L-
threonine-3-dehydrogenase (TDH).[7][10] The process also explains the formation of 2,5-
dimethylpyrazine (2,5-DMP).[7]

Biosynthesis of 2,5-DMP and 2,3,5-TMP in Bacillus subtilis
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Caption: Biosynthesis of 2,5-DMP and 2,3,5-TMP from L-threonine.

Safety and Handling

Safety data for the closely related compound 2,3,5-trimethylpyrazine indicates that it is a
flammable liquid and may be harmful if swallowed.[11][12][13] Standard laboratory safety
protocols should be strictly followed when handling 3,5,6-trimethylpyrazine-2-carbaldehyde.

» Handling: Avoid contact with skin, eyes, and clothing.[11][14] Do not breathe mist, vapors, or
spray.[11] Use only non-sparking tools and take precautionary measures against static
discharge.[11] Ensure adequate ventilation.[14]

» Storage: Store in a dry, cool, and well-ventilated place.[11] Keep the container tightly closed
and away from heat, sparks, open flames, and hot surfaces.[11]
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[14][15] In case of insufficient ventilation, wear suitable respiratory
equipment.[14]

» Fire-Fighting: Use carbon dioxide, dry chemical, or alcohol-resistant foam to extinguish fires.
[11][14][15]

e Incompatible Materials: Strong oxidizing agents and strong acids.[11]

This guide provides a summary of the available technical information on 3,5,6-
trimethylpyrazine-2-carbaldehyde. For all laboratory work, it is imperative to consult the
specific Safety Data Sheet (SDS) for this compound and to follow all institutional safety
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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